N-(2-methylphenyl)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]propanamide

• IUPAC Name: N-(2-methylphenyl)-2-[2-(trifluoromethyl)benzimidazol-1-yl]propanamide
• InChI: InChI=1S/C18H16F3N3O/c1-11-7-3-4-8-13(11)22-16(25)12(2)24-15-10-6-5-9-14(15)23-17(24)18(19,20)21/h3-10,12H,1-2H3,(H,22,25)
• InChI Key: KLDMBDJHXMWNJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(C)N2C3=CC=CC=C3N=C2C(F)(F)F
• Molecular Formula: C18H16F3N3O
• Molecular Weight: 347.3 g/mol

Description

N-(2-methylphenyl)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]propanamide, also known as TFP, is a chemical compound that has gained significant attention in the field of scientific research. This compound is widely used in various biochemical and physiological studies due to its unique properties and mechanism of action.

Scientific Research Applications

Tumor Hypoxia Markers

Nitroimidazole-based compounds, including derivatives similar to the compound , have been synthesized and evaluated for their potential as tumor hypoxia markers. These compounds have shown promising results in accumulating in hypoxic tumor cells and providing significant tumor-to-tissue ratios, which are crucial for identifying hypoxic regions within tumors (Li, Chu, Liu, & Wang, 2005).

Anticancer and Antimicrobial Agents

Several studies have focused on the synthesis of novel derivatives with potential anticancer, antimicrobial, and anti-HCV activities. For instance, celecoxib derivatives have been developed to exhibit anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities without causing significant tissue damage in liver, kidney, colon, and brain (Küçükgüzel et al., 2013). Similarly, benzimidazole-based Schiff base copper(II) complexes have been synthesized and shown to bind DNA, causing cellular DNA lesions and cytotoxicity, indicating potential for cancer treatment applications (Paul et al., 2015).

OLED Materials

Research into bipolar molecules incorporating triphenylamine and benzimidazole moieties has led to the development of materials suitable for single-layer OLEDs. These materials demonstrate excellent thermal stability, good solubility, and improved performance in phosphorescent OLEDs, highlighting their potential for advanced electronic applications (Ge et al., 2008).

Cerebral Ischemia Markers

Similar to their application in tumor hypoxia, nitroimidazole-based thioflavin-T derivatives have been evaluated as markers for cerebral ischemia. These compounds have shown promise in imaging and accurately interpreting cerebral ischemia, providing a noninvasive method to identify patients who could benefit from aggressive therapy (Chu, Li, Liu, & Wang, 2007).